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Compound of Interest

Compound Name: Dimethyl adipate-d4-1

Cat. No.: B15554209

Get Quote

This technical guide provides a comprehensive overview of Dimethyl adipate-d4-1, a

deuterated isotopologue of Dimethyl adipate, tailored for researchers, scientists, and

professionals in drug development. This document details its chemical and physical properties,

synthesis, analytical characterization, and its primary application as an internal standard in

quantitative analysis.

Introduction
Dimethyl adipate-d4-1, also known as Hexanedioic acid dimethyl ester-d4, is a stable isotope-

labeled version of Dimethyl adipate. In this molecule, four hydrogen atoms on the adipate

backbone have been replaced with deuterium. This isotopic substitution makes it an invaluable

tool in analytical chemistry, particularly in mass spectrometry-based quantitative assays. Its

near-identical chemical and physical properties to the unlabeled compound, coupled with its

distinct mass, allow for precise and accurate quantification through isotope dilution methods.[1]

The primary application of Dimethyl adipate-d4-1 is as an internal standard for the

quantification of Dimethyl adipate or related compounds in various matrices.[2] The use of a

deuterated internal standard is considered the gold standard in quantitative mass spectrometry
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as it effectively compensates for variations in sample preparation, chromatographic separation,

and ionization efficiency, thereby minimizing matrix effects and improving data reliability.[3]

Physicochemical Properties
The physicochemical properties of Dimethyl adipate-d4-1 are closely related to its non-

deuterated counterpart. The primary difference is a slight increase in molecular weight due to

the presence of four deuterium atoms.

Table 1: Physicochemical Properties of Dimethyl Adipate-d4-1 and Dimethyl Adipate

Property Dimethyl Adipate-d4-1
Dimethyl Adipate (for
comparison)

Molecular Formula C₈H₁₀D₄O₄ C₈H₁₄O₄

Molecular Weight 178.22 g/mol 174.19 g/mol [4]

CAS Number 55724-08-8 627-93-0[4]

Appearance Colorless to light yellow liquid Colorless liquid[4]

Density ~1.0 g/cm³ 1.06 g/cm³ (20 °C)[4]

Boiling Point ~228.7 °C at 760 mmHg 227 °C[4]

Melting Point Not available 10.3 °C[4]

Flash Point ~107.2 °C Not available

Solubility Soluble in DMSO
Soluble in alcohol, ether, acetic

acid[5]

Synthesis and Isotopic Incorporation
The synthesis of Dimethyl adipate-d4-1 typically involves the deuteration of a suitable

precursor followed by esterification. While specific proprietary methods may vary, a general

approach involves the deuteration of adipic acid at the alpha and beta positions, followed by

esterification with methanol.
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One general and environmentally friendly method for the synthesis of α-deuterated carboxylic

acids involves the use of malonic acid derivatives, which undergo hydrogen/deuterium

exchange and subsequent decarboxylation in the presence of deuterium oxide (D₂O).[6] This

method is efficient and avoids the need for organic solvents. Following the synthesis of

deuterated adipic acid, standard esterification procedures, such as Fischer esterification with

methanol in the presence of an acid catalyst, can be employed to yield Dimethyl adipate-d4-1.

[4]
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Figure 1: General synthesis pathway for Dimethyl adipate-d4-1.

Analytical Characterization
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The analytical characterization of Dimethyl adipate-d4-1 relies on standard spectroscopic

techniques. The data for the non-deuterated Dimethyl adipate is provided below for reference,

with explanations of the expected differences for the deuterated analogue.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR Spectroscopy: The ¹H NMR spectrum of Dimethyl adipate-d4-1 is significantly

simplified compared to its non-deuterated counterpart due to the replacement of protons with

deuterium at the C2 and C3 positions. The complex multiplets corresponding to these protons

will be absent. The spectrum will be dominated by a singlet for the methoxy protons.

Reference ¹H NMR Data (Dimethyl Adipate in CDCl₃):

δ ~3.67 ppm (s, 6H, -OCH₃)

δ ~2.34 ppm (m, 4H, -CH₂-C=O)

δ ~1.66 ppm (m, 4H, -CH₂-CH₂-)[5]

¹³C NMR Spectroscopy: The ¹³C NMR spectrum of Dimethyl adipate-d4-1 will show signals for

all carbon atoms. The carbons bonded to deuterium will exhibit splitting due to C-D coupling

and may have slightly different chemical shifts compared to the non-deuterated compound.

Reference ¹³C NMR Data (Dimethyl Adipate in CDCl₃):

δ ~173.6 ppm (C=O)

δ ~51.4 ppm (-OCH₃)

δ ~33.7 ppm (-CH₂-C=O)

δ ~24.5 ppm (-CH₂-CH₂-)[5]

Mass Spectrometry (MS)
The mass spectrum of Dimethyl adipate-d4-1 will show a molecular ion peak (M⁺) at m/z 178,

which is 4 mass units higher than that of the non-deuterated Dimethyl adipate (m/z 174). The

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15554209/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyl-adipate-d4-1
https://www.benchchem.com/product/b15554209/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyl-adipate-d4-1
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyladipate
https://www.benchchem.com/product/b15554209/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyl-adipate-d4-1
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyladipate
https://www.benchchem.com/product/b15554209/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyl-adipate-d4-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554209?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


fragmentation pattern is expected to be similar, with fragments containing the deuterated

portion of the molecule showing a corresponding mass shift.

Experimental Protocols
General Protocol for Synthesis of Dimethyl Adipate
This protocol describes a general method for the synthesis of Dimethyl adipate via Fischer

esterification, which can be adapted for the deuterated analogue using deuterated adipic acid.

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine adipic

acid (1.0 eq) and methanol (10-20 eq).

Catalyst Addition: Carefully add a catalytic amount of a strong acid (e.g., sulfuric acid, 0.1

eq).

Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Workup: After completion, cool the reaction mixture to room temperature. Neutralize the acid

catalyst with a saturated solution of sodium bicarbonate.

Extraction: Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl

acetate).

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude product can be further purified

by distillation.

Protocol for Use as an Internal Standard in GC-MS
Analysis
This protocol outlines the general steps for using Dimethyl adipate-d4-1 as an internal

standard for the quantitative analysis of Dimethyl adipate in a sample matrix.

Preparation of Stock Solutions:
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Prepare a stock solution of the analyte (Dimethyl adipate) of known concentration in a

suitable solvent (e.g., methanol).

Prepare a stock solution of the internal standard (Dimethyl adipate-d4-1) of known

concentration in the same solvent.

Preparation of Calibration Standards:

Create a series of calibration standards by spiking a blank matrix with varying known

concentrations of the analyte stock solution.

Add a fixed concentration of the internal standard stock solution to each calibration

standard.

Sample Preparation:

To a known volume or weight of the sample, add the same fixed concentration of the

internal standard as used in the calibration standards.

Perform the necessary sample extraction and clean-up procedures (e.g., liquid-liquid

extraction, solid-phase extraction).

GC-MS Analysis:

Analyze the prepared calibration standards and samples by GC-MS.

Develop a chromatographic method that provides good separation of the analyte and

internal standard from other matrix components.

Set up the mass spectrometer to monitor specific ions for both the analyte and the internal

standard (Selected Ion Monitoring - SIM mode).

Data Analysis:

Integrate the peak areas of the analyte and the internal standard in each chromatogram.

Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area) for each

calibration standard.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15554209/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyl-adipate-d4-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554209?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Construct a calibration curve by plotting the response ratio against the analyte

concentration.

Calculate the response ratio for the unknown samples and determine their concentrations

from the calibration curve.

Quantitative Analysis Workflow
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Figure 2: Workflow for quantitative analysis using an internal standard.
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Conclusion
Dimethyl adipate-d4-1 is a crucial tool for researchers and scientists engaged in quantitative

analysis. Its properties as a stable isotope-labeled internal standard enable highly accurate and

precise measurements by mitigating common sources of analytical error. This guide provides

the foundational technical information required for its effective synthesis, characterization, and

application in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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